2-[1,3]Dioxolan-2-yl-6-oxazol-5-yl-pyridine

• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: 5-[6-(1,3-dioxolan-2-yl)pyridin-2-yl]-1,3-oxazole
• InChI: InChI=1S/C11H10N2O3/c1-2-8(10-6-12-7-16-10)13-9(3-1)11-14-4-5-15-11/h1-3,6-7,11H,4-5H2
• InChI Key: RIGYMLDOYLUWKN-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC=CC(=N2)C3=CN=CO3

Description

2-[1,3]Dioxolan-2-yl-6-oxazol-5-yl-pyridine is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 g of 6-[1,3]dioxolan-2-yl-pyridine-2-carbaldehyde (5.58 mmol), 1.10 g of tosylmethyl isocyanate (5.63 mmol) and 0.80 g of potassium carbonate (5.79 mmol) are mixed in 15 ml of methanol. The suspension is heated under reflux for 2 hours. The methanol is separated off, the residue is taken up in a saturated aqueous solution of sodium chloride and the mixture is extracted with ethyl acetate. The organic phase is dried over magnesium sulfate, filtered and then concentrated under vacuum. The title product is isolated by chromatography on a silica column (eluent: hexane/ethyl acetate; 50:50). 1.14 g of a yellow oil are obtained.